Cas no 50825-78-0 (Glyceryl 1-citrate 3-stearate)
Glyceryl 1-citrate 3-stearate structure
Product Name:Glyceryl 1-citrate 3-stearate
CAS No:50825-78-0
MF:C27H48O10
MW:532.664030075073
CID:2668195
PubChem ID:10437086
Update Time:2025-04-21
Glyceryl 1-citrate 3-stearate Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-2-[2-(2-hydroxy-3-octadecanoyloxypropoxy)-2-oxoethyl]butanedioic acid
- Citric acid 1-[2-hydroxy-3-(stearoyloxy)propyl] ester
- Glyceryl alpha-stearate alpha-citrate
- Glyceryl 1-citrate 3-stearate
- UNII-VM47M7BGV7
- VM47M7BGV7
- 50825-78-0
- DTXSID301009977
- Q27292634
- 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(2-hydroxy-3-((1-oxooctadecyl)oxy)propyl) ester
- SCHEMBL4652880
-
- Inchi: 1S/C27H48O10/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24(31)36-20-22(28)21-37-25(32)19-27(35,26(33)34)18-23(29)30/h22,28,35H,2-21H2,1H3,(H,29,30)(H,33,34)
- InChI Key: NKEQOUMMGPBKMM-UHFFFAOYSA-N
- SMILES: O(CC(COC(CC(C(=O)O)(CC(=O)O)O)=O)O)C(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 532.32474772Da
- Monoisotopic Mass: 532.32474772Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 37
- Rotatable Bond Count: 27
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 168Ų
Glyceryl 1-citrate 3-stearate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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